Cas no 3245-45-2 (1-(2-Bromoethoxy)-3-methoxybenzene)

• Product Name: 1-(2-Bromoethoxy)-3-methoxybenzene
• CAS No: 3245-45-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD00980056
• CID: 303639
• PubChem ID: 2245429
• Update Time: 2025-06-07

1-(2-Bromoethoxy)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethoxy)-3-methoxybenzene
• 3-(2-BROMOETHOXY)ANISOLE
• Benzene,1-(2-bromoethoxy)-3-methoxy-
• 2-m-anisoloxyethylbromide
• BTUZRSNUNBPIEN-UHFFFAOYSA
• BTUZRSNUNBPIEN-UHFFFAOYSA-
• InChI=1/C9H11BrO2/c1-11-8-3-2-4-9(7-8)12-6-5-10/h2-4,7H,5-6H2,1H3
• 3245-45-2
• FT-0757276
• SCHEMBL1770655
• DTXSID70367172
• SY081470
• MFCD00980056
• J-502945
• AKOS000164149
• EN300-113976
• 1-(2-Bromo-ethoxy)-3-methoxy-benzene
• EA-0844
• CS-0450997
• BTUZRSNUNBPIEN-UHFFFAOYSA-N
• STL371976
• 1-(2-Bromoethoxy)-3-methoxy-benzene
• BBL029109
• DB-115737

• MDL： MFCD00980056
• Inchi： 1S/C9H11BrO2/c1-11-8-3-2-4-9(7-8)12-6-5-10/h2-4,7H,5-6H2,1H3
• InChI Key： BTUZRSNUNBPIEN-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 229.99400
• Monoisotopic Mass: 229.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.382
• Boiling Point: 84/0.023mm
• Flash Point: 128.3°C
• Refractive Index: 1.534
• PSA: 18.46000
• LogP: 2.46890

1-(2-Bromoethoxy)-3-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Bromoethoxy)-3-methoxybenzene

Introduction to 1-(2-Bromoethoxy)-3-methoxybenzene (CAS No. 3245-45-2)

1-(2-Bromoethoxy)-3-methoxybenzene, with the chemical formula C₈H₉BrO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic ether derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The compound’s molecular structure, featuring a bromoethoxy substituent at the ortho position relative to a methoxy group on a benzene ring, makes it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 3245-45-2 provides a unique identifier for this chemical, ensuring consistency and accuracy in scientific literature and industrial applications. As a brominated aromatic ether, 1-(2-Bromoethoxy)-3-methoxybenzene exhibits reactivity patterns that are useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key intermediates in drug development. The bromine atom in 1-(2-Bromoethoxy)-3-methoxybenzene serves as a handle for further functionalization, enabling the synthesis of diverse pharmacophores. For instance, this compound has been explored as a precursor in the preparation of kinase inhibitors and other targeted therapies.

One of the most compelling aspects of 1-(2-Bromoethoxy)-3-methoxybenzene is its utility in medicinal chemistry research. Its structural motif is reminiscent of natural products and drug candidates that have demonstrated efficacy in preclinical studies. Researchers have leveraged its reactivity to develop novel scaffolds with potential therapeutic benefits. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties.

The synthesis of 1-(2-Bromoethoxy)-3-methoxybenzene typically involves the bromination of an appropriately substituted methoxylated benzene derivative followed by etherification with 2-bromoethanol. Advances in synthetic methodologies have refined these processes, improving yields and reducing byproduct formation. These improvements are crucial for large-scale production and ensure that researchers have access to high-purity material for their studies.

Recent publications highlight the role of 1-(2-Bromoethoxy)-3-methoxybenzene in the development of small molecule probes for biological assays. Its ability to serve as a building block for more complex structures makes it indispensable in drug discovery pipelines. Additionally, its stability under various reaction conditions enhances its appeal as an intermediate in multi-step syntheses.

The compound’s electronic properties, influenced by the methoxy and bromo groups, make it an interesting candidate for material science applications beyond pharmaceuticals. For instance, researchers have explored its potential use in organic electronics due to its ability to participate in π-stacking interactions and form stable crystal structures.

In conclusion, 1-(2-Bromoethoxy)-3-methoxybenzene (CAS No. 3245-45-2) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for researchers aiming to create novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing scientific discovery.